1-Butoxy-2-octyloxy-ethane
Description
1-Butoxy-2-octyloxy-ethane (C14H30O2) is a dialkoxy ether featuring a butoxy (C4H9O) and octyloxy (C8H17O) group attached to an ethane backbone. The compound’s extended octyl chain likely enhances hydrophobicity compared to shorter-chain analogs, influencing properties like solubility, boiling point, and environmental persistence. Current uses are primarily restricted to research and development, as indicated by safety data for structurally related substances .
Properties
CAS No. |
100888-17-3 |
|---|---|
Molecular Formula |
C14H30O2 |
Molecular Weight |
230.39 g/mol |
IUPAC Name |
1-(2-butoxyethoxy)octane |
InChI |
InChI=1S/C14H30O2/c1-3-5-7-8-9-10-12-16-14-13-15-11-6-4-2/h3-14H2,1-2H3 |
InChI Key |
MDWQMPAXVXBCDY-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCOCCOCCCC |
Related CAS |
109075-72-1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Comparisons
The table below compares 1-Butoxy-2-octyloxy-ethane with three structurally similar dialkoxy ethers:
| Compound Name | Molecular Formula | Molecular Weight | CAS Number | Key Substituents |
|---|---|---|---|---|
| This compound | C14H30O2 | 242.39* | N/A | Butoxy (C4), Octyloxy (C8) |
| 1-Butoxy-2-methoxyethane | C7H16O2 | 132.20 | 13343-98-1 | Butoxy (C4), Methoxy (C1) |
| 1-Butoxy-2-ethoxyethane | C8H18O2 | 146.23 | 4413-13-2 | Butoxy (C4), Ethoxy (C2) |
| 1-Ethoxy-2-(2-methoxyethoxy)ethane | C7H16O3 | 148.20 | N/A | Ethoxy (C2), Methoxyethoxy (C3) |
*Calculated based on molecular formula.
Key Observations :
- Chain Length and Hydrophobicity: The octyloxy group in this compound significantly increases its molecular weight and hydrophobicity compared to analogs with shorter chains (methoxy, ethoxy).
- Synthesis Routes : While direct synthesis data for this compound are absent, analogous compounds like 1-azido-2-(2-iodoethoxy)ethane are synthesized via nucleophilic substitution or etherification reactions . Similar methods could apply, using 1-bromooctane and sodium butoxide as reactants.
Environmental Impact
- Persistence and Degradability : Shorter-chain analogs like 1-Butoxy-2-ethoxyethane are expected to undergo faster biodegradation due to lower molecular complexity. In contrast, the octyloxy group in this compound may resist microbial degradation, increasing environmental persistence .
Physical Properties
- Boiling Point and Solubility: Increasing chain length correlates with higher boiling points and lower water solubility. For example: 1-Butoxy-2-methoxyethane: Estimated boiling point ~170–180°C . this compound: Projected boiling point >250°C due to increased molecular weight.
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